Cas no 1227576-13-7 (4-chloro-6-methyl-1H-pyridin-2-one)

• Product Name: 4-chloro-6-methyl-1H-pyridin-2-one
• CAS No: 1227576-13-7
• MF: C₆H₆ClNO
• MW: 143.570940494537
• CID: 2618155
• PubChem ID: 58134605
• Update Time: 2025-05-20

4-chloro-6-methyl-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-methyl-1H-pyridin-2-one
• 4-Chloro-6-methylpyridin-2-ol
• MFCD16610480
• 4-CHLORO-2-HYDROXY-6-METHYLPYRIDINE
• 2(1H)-Pyridinone, 4-chloro-6-methyl-
• F87010
• AB71203
• 1227576-13-7

• Inchi： 1S/C6H6ClNO/c1-4-2-5(7)3-6(9)8-4/h2-3H,1H3,(H,8,9)
• InChI Key： KVNCIZDMBVKRKV-UHFFFAOYSA-N
• SMILES： ClC1=CC(NC(C)=C1)=O

Computed Properties

• Exact Mass: 143.0137915g/mol
• Monoisotopic Mass: 143.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1Ų

Additional information on 4-chloro-6-methyl-1H-pyridin-2-one

4-Chloro-6-Methyl-1H-Pyridin-2-One: A Comprehensive Overview

4-Chloro-6-Methyl-1H-Pyridin-2-One (CAS No: 1227576-13-7) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique molecular structure, exhibits a range of fascinating properties that make it a valuable subject for research and development. In this article, we delve into the structural features, synthesis methods, applications, and recent advancements associated with 4-Chloro-6-Methyl-1H-Pyridin-2-One, providing a comprehensive understanding of its significance in contemporary scientific research.

The molecular structure of 4-Chloro-6-Methyl-1H-Pyridin-2-One is defined by a pyridinone ring system with substituents at positions 4 and 6. The presence of a chlorine atom at position 4 and a methyl group at position 6 introduces distinct electronic and steric effects, which significantly influence the compound's chemical reactivity and physical properties. Recent studies have highlighted the importance of these substituents in modulating the compound's behavior in various chemical reactions and biological systems.

One of the most notable aspects of 4-Chloro-6-Methyl-1H-Pyridin-2-One is its role as an intermediate in the synthesis of more complex molecules. Researchers have exploited its reactivity to construct biologically active compounds, such as kinase inhibitors and anti-inflammatory agents. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain protein kinases, making them promising candidates for drug development.

Furthermore, 4-Chloro-6-Methyl-1H-Pyridin-2-One has found applications in materials science, particularly in the development of advanced polymers and coatings. Its ability to undergo various polymerization reactions has led to the creation of materials with enhanced mechanical and thermal stability. Recent advancements in this area have been documented in *Macromolecules*, where scientists reported the synthesis of novel polymeric materials incorporating this compound as a key building block.

The synthesis of 4-Chloro-6-Methyl-1H-Pyridin-2-One involves a series of well-established organic reactions, including nucleophilic substitutions, oxidations, and cyclizations. One optimized synthetic route involves the oxidation of an appropriate pyridine derivative followed by selective substitution to introduce the chlorine and methyl groups. This method has been refined over the years to improve yield and purity, as detailed in a recent paper published in *Organic Process Research & Development*.

In terms of physical properties, 4-Chloro-6-Methyl-H-Pyridin-Z-One exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its UV-vis spectrum reveals strong absorption bands corresponding to π→π* transitions within the pyridinone ring system. These properties make it suitable for applications in both solution-phase chemistry and solid-state materials.

Recent research has also explored the biological activity of 4-Chloro-H-Methyl-Pyridin-Z-One, particularly its potential as an antimicrobial agent. Studies conducted at leading pharmaceutical institutions have shown that certain derivatives exhibit potent activity against Gram-positive bacteria, suggesting their utility in developing new antibiotics. These findings were highlighted in a review article published in *Antimicrobial Agents and Chemotherapy*, emphasizing the need for further exploration into its therapeutic potential.

In conclusion, 4-Chloro-H-Methyl-Pyridin-Z-One (CAS No: 122757-ZZ-Z) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, versatile reactivity, and wide-ranging applications continue to make it an area of intense scientific interest. As research progresses, it is anticipated that this compound will unlock new possibilities in drug discovery, materials science, and beyond.